Cas no 901259-30-1 (N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 901259-30-1
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6566140
• PubChem ID: 20852032
• Update Time: 2025-06-11

N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• VU0626255-1
• N-(2-METHOXYETHYL)-2-{[2-(4-METHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}ACETAMIDE
• N-(2-methoxyethyl)-2-[[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• AKOS001790044
• N-(2-methoxyethyl)-2-((2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
• 901259-30-1
• F3407-0959

• Inchi： 1S/C21H23N3O3S/c1-26-13-12-22-18(25)14-28-21-19(15-6-4-3-5-7-15)23-20(24-21)16-8-10-17(27-2)11-9-16/h3-11H,12-14H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： RGAMXVZPMCEHCN-UHFFFAOYSA-N
• SMILES： S(CC(NCCOC)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901259-30-1): A Comprehensive Overview

N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS No. 901259-30-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique molecular structure, which includes a methoxyethyl group, a methoxyphenyl group, and a phenylimidazole moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The molecular formula of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide is C₂₃H₂₅NO₃S, and its molecular weight is approximately 399.51 g/mol. The compound's structure is notable for its combination of aromatic and heterocyclic functionalities, which are often associated with diverse biological activities. The presence of the imidazole ring, in particular, is a key feature that contributes to its potential as a bioactive molecule.

Recent studies have explored the pharmacological properties of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide. One area of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide have also been studied to assess its suitability for therapeutic use. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.

The synthesis of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide involves several steps, including the formation of the imidazole ring and the introduction of the methoxyethyl and methoxyphenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-methoxybenzaldehyde with phenylacetonitrile to form an intermediate imine, which is then cyclized to form the imidazole ring. Subsequent functionalization steps are used to introduce the desired substituents.

The biological activity of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has been evaluated using a range of assays, including cell-based assays and animal models. In vitro studies have shown that the compound can inhibit the proliferation of cancer cells at low micromolar concentrations. In vivo studies using mouse models have demonstrated that it can reduce tumor growth and improve survival rates without significant toxicity.

The potential therapeutic applications of N-(2-methoxyethyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide extend beyond cancer and inflammation. Recent research has also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as β-amyloid and α-synuclein.

In conclusion, N-(2-methoxyethyl)-2-{2-(4-meth oxyphen yl ) - 5 - phen yl - 1 H - im id az ol - 4 - ylsul fany l } acet amide (CAS No. 901259 - 30 - 1) is a promising compound with a diverse range of biological activities. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states.